Cas no 7465-68-1 (L-Glutamine,N-(4-methylphenyl)-N2-[(4-methylphenyl)sulfonyl]-)

L-Glutamine,N-(4-methylphenyl)-N2-[(4-methylphenyl)sulfonyl]- structure
7465-68-1 structure
Product Name:L-Glutamine,N-(4-methylphenyl)-N2-[(4-methylphenyl)sulfonyl]-
CAS No:7465-68-1
MF:C19H22N2O5S
MW:390.453383922577
CID:581647
PubChem ID:346156
Update Time:2025-04-19

L-Glutamine,N-(4-methylphenyl)-N2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamine,N-(4-methylphenyl)-N2-[(4-methylphenyl)sulfonyl]-
    • 5-(4-methylanilino)-2-[(4-methylphenyl)sulfonylamino]-5-oxopentanoic acid
    • NSC404242
    • DTXSID80323542
    • NSC-404242
    • 7465-68-1
    • Inchi: 1S/C19H22N2O5S/c1-13-3-7-15(8-4-13)20-18(22)12-11-17(19(23)24)21-27(25,26)16-9-5-14(2)6-10-16/h3-10,17,21H,11-12H2,1-2H3,(H,20,22)(H,23,24)
    • InChI Key: HYHCVQYOCXSNJZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C(=O)O)CCC(NC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 390.12494298g/mol
  • Monoisotopic Mass: 390.12494298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 121Ų
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